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Compound of Interest

Compound Name: 2-Fluoro-4-hydroxynicotinic acid

Cat. No.: B12977583

Get Quote

Executive Summary & Structural Insight
2-fluoro-4-hydroxynicotinic acid (CAS: 1803770-09-3) is a substituted pyridine derivative.

Unlike simple aromatic acids, its spectral signature is dominated by keto-enol tautomerism.

In the solid state (KBr pellet), 4-hydroxypyridine derivatives predominantly exist as the 4-

pyridone (keto) tautomer rather than the 4-hydroxypyridine (enol) form. This structural reality

fundamentally alters the IR spectrum, replacing the expected phenolic O-H stretch with distinct

N-H and amide-like C=O absorptions.

Key Structural Features:

Core: 4-Oxo-1,4-dihydropyridine-3-carboxylic acid.[1]

Substituent: Fluorine at C2 (Electron-withdrawing, inductive shift).

Interaction: Intramolecular H-bonding between the C3-COOH and C4-Oxo groups.
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The following data characterizes the expected spectral fingerprint based on the pyridone

scaffold and fluorinated analogs.

A. High Wavenumber Region (3500 – 2500 cm⁻¹)
N-H Stretch (Pyridone): A broad, medium-intensity band appearing between 3200–3400

cm⁻¹. This confirms the protonation of the ring nitrogen (pyridone form).

O-H Stretch (Carboxylic Acid): A very broad, diffuse band spanning 2500–3300 cm⁻¹, often

overlapping with the C-H stretching region.[2] The "sawtooth" pattern typical of carboxylic

acid dimers may be disrupted by intramolecular hydrogen bonding with the adjacent keto

group.

B. Double Bond Region (1800 – 1500 cm⁻¹)
This is the most diagnostic region for distinguishing the product from non-fluorinated or

isomeric alternatives.
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Mechanistic Insight

C=O[3] (Carboxylic

Acid)
1710 – 1740 Strong

The electron-

withdrawing 2-Fluoro

group inductively

reduces electron

density, shifting the

acid C=O to a higher

frequency compared

to the non-fluorinated

parent (~1700 cm⁻¹).

C=O

(Pyridone/Amide)
1640 – 1680 Strong

Characteristic of the

4-pyridone tautomer.

A lower frequency

than the acid C=O

due to conjugation

with the ring nitrogen.

C=C / C=N (Ring) 1580 – 1620 Medium

Pyridine ring skeletal

vibrations. The 2-F

substitution often

causes a splitting or

shift in the breathing

mode bands.

C. Fingerprint Region (1500 – 600 cm⁻¹)
C-F Stretch: A strong, distinct band in the 1150–1250 cm⁻¹ range. This is the primary

differentiator from the non-fluorinated parent.

C-O Stretch (Acid): ~1250–1300 cm⁻¹.

C-H Bending (Aromatic): 800–900 cm⁻¹ (dependent on substitution pattern).
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To validate the identity of 2-fluoro-4-hydroxynicotinic acid, it must be compared against its

most common structural analogs: the non-fluorinated parent (4-HNA) and the chloro-analog (2-

Cl-4-HNA).

Differentiation Table

Feature
2-Fluoro-4-

Hydroxynicotinic

Acid

2-Chloro-4-

Hydroxynicotinic

Acid

4-Hydroxynicotinic

Acid (Parent)

Halogen Stretch
C-F: 1150–1250 cm⁻¹

(Strong)

C-Cl: 600–800 cm⁻¹

(Strong)
Absent

C=O (Acid) Shift
High (~1725 cm⁻¹)

due to F induction

Moderate (~1715

cm⁻¹)
Lower (~1700 cm⁻¹)

Fingerprint
Clean region < 800

cm⁻¹ (except bending)

Messy region < 800

cm⁻¹ (C-Cl stretch)

Standard Pyridone

pattern

Detection Limit
High Sensitivity (C-F

is intense)
High Sensitivity Moderate

Expert Insight: The C-F stretch is the "fingerprint" validator. If your spectrum lacks a sharp,

intense band around 1200 cm⁻¹ but shows the pyridone carbonyls, you likely have the non-

fluorinated impurity. If you see a strong band below 800 cm⁻¹, suspect chlorine contamination.

Experimental Protocol: Self-Validating IR Workflow
To ensure reproducible data that accounts for tautomerism, follow this specific protocol.

Step 1: Sample Preparation (Solid State)
Method: KBr Pellet (Preferred) or ATR (Attenuated Total Reflectance).
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Why: Solution-phase IR (e.g., in CHCl₃) may shift the tautomeric equilibrium toward the enol

form, yielding a different spectrum (stronger OH, weaker C=O). Solid-state analysis locks the

molecule in its stable pyridone form.

Protocol: Mix 1–2 mg of sample with 100 mg dry KBr. Grind to a fine powder. Press at 10

tons for 2 minutes to form a transparent disc.

Step 2: Data Acquisition
Range: 4000 – 400 cm⁻¹.[4]

Resolution: 4 cm⁻¹.

Scans: 16 or 32 (to reduce noise in the broad OH region).

Step 3: Validation Logic (Decision Tree)
Use the following logic flow to validate your compound identity.
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Start: Acquire IR Spectrum

Check 1600-1750 cm⁻¹
Are there TWO Carbonyl peaks?

Check 1150-1250 cm⁻¹
Is there a strong C-F band?

Yes (Pyridone/Acid)

Warning:
Solvent/pH Effect?

(Enol Form Detected)

No (Single Broad Peak)

Check 600-800 cm⁻¹
Is there a strong C-Cl band?

No

Confirmed:
2-Fluoro-4-hydroxynicotinic acid

(Pyridone Form)

Yes

Impurity:
4-Hydroxynicotinic acid

(No Fluorine)

No

Impurity:
2-Chloro-analog

Yes

Click to download full resolution via product page

Figure 1: Logical decision tree for validating 2-fluoro-4-hydroxynicotinic acid against

common impurities using IR spectral markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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